8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-ethoxy-3-(4-ethoxyphenyl)-5-[(2-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C28H27N3O3/c1-4-33-21-12-10-19(11-13-21)27-24-18-31(17-20-8-6-7-9-26(20)32-3)25-15-14-22(34-5-2)16-23(25)28(24)30-29-27/h6-16,18H,4-5,17H2,1-3H3
• InChI Key: ODGNTFNMKHPWDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=C3C=C(C=C4)OCC)CC5=CC=CC=C5OC
• Molecular Formula: C28H27N3O3
• Molecular Weight: 453.5 g/mol

Description

8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a novel compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a pyrazoloquinoline derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is not fully understood. However, studies have suggested that the compound may work by inhibiting the activity of certain enzymes or proteins that are involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria. The compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The compound 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline has several advantages for lab experiments. It is relatively easy to synthesize and has shown good stability in various conditions. However, the compound has limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline. One direction is to study the compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another direction is to investigate the compound's mechanism of action and identify the specific enzymes or proteins that it targets. Additionally, researchers can explore the potential use of the compound in combination with other drugs to enhance its efficacy.
Conclusion:
In conclusion, 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a novel compound that has shown promising results in various scientific research fields. Its potential applications in cancer treatment, anti-inflammatory, and antimicrobial properties, as well as its potential use in the treatment of neurodegenerative diseases, make it a promising compound for future research. Further studies are needed to fully understand the compound's mechanism of action and its potential applications in various fields.

Synthesis Methods

The synthesis of 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline involves the condensation of 2-methoxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate. The resulting product is then reacted with 4-ethoxyaniline to obtain the desired compound. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

The compound 8-ethoxy-3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline has shown potential applications in various scientific research fields. It has been studied for its anticancer, anti-inflammatory, and antimicrobial properties. The compound has also been tested for its potential use in the treatment of neurodegenerative diseases.